Cas no 131488-64-7 (2-(1H-indol-1-yl)propanoic acid)

2-(1H-indol-1-yl)propanoic acid structure
131488-64-7 structure
Product Name:2-(1H-indol-1-yl)propanoic acid
CAS No:131488-64-7
MF:C11H11NO2
MW:189.210542917252
CID:2141101
PubChem ID:17605194
Update Time:2025-04-21

2-(1H-indol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-indol-1-yl-propionic acid
    • 2-(1H-indol-1-yl)propanoic acid
    • STL411928
    • MFCD11844460
    • AS-40590
    • 2-indol-1-ylpropanoic acid
    • CS-0118635
    • DTXCID40540495
    • DTXSID70589731
    • 2-(1H-indol-1-yl)propanoicacid
    • 105074-56-4
    • 1H-Indole-1-acetic acid, a-methyl-
    • SCHEMBL526316
    • 1H-Indole-1-acetic acid, alpha-methyl-, (alphaR)-
    • AKOS000101714
    • 2-(INDOL-1-YL)PROPANOIC ACID
    • Indol-3-alpha-methyl-essigsaure
    • 131488-64-7
    • AKOS022060370
    • DB-293173
    • Inchi: 1S/C11H11NO2/c1-8(11(13)14)12-7-6-9-4-2-3-5-10(9)12/h2-8H,1H3,(H,13,14)
    • InChI Key: ORDGYGARDALAGC-UHFFFAOYSA-N
    • SMILES: OC(C(C)N1C=CC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 189.078978594Da
  • Monoisotopic Mass: 189.078978594Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 42.2Ų

2-(1H-indol-1-yl)propanoic acid Pricemore >>

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